Coc(=O)C1ccc(=CN1C(=O)OC(C)(C)C)B1OC(C)(C)C(C)(C)O1
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Description
Coc(=O)C1ccc(=CN1C(=O)OC(C)(C)C)B1OC(C)(C)C(C)(C)O1 is a useful research compound. Its molecular formula is C18H30BNO6 and its molecular weight is 367.25. The purity is usually 95%.
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Scientific Research Applications
Catalytic Preparation of Cyclic Organic Carbonates
Cyclic organic carbonates (COCs) are synthesized through catalytic processes using carbon dioxide (CO2) as a renewable carbon feedstock. This approach has gained significant attention due to its potential for creating valuable organic carbonates from CO2, addressing both synthetic utility and environmental concerns. The catalytic formation of COCs involves CO2 coupling reactions with oxirane and dialcohol precursors, leveraging homogeneous catalysis methodologies. This research domain highlights the activation of suitable reaction partners through catalysis, overcoming the kinetic stability of CO2 to synthesize functional organic molecules with added value in both academic and industrial settings (Martín, Fiorani, & Kleij, 2015).
Cumulus-Oocyte Complexes (COCs) in Reproductive Biology
Research on cumulus-oocyte complexes (COCs) focuses on understanding oocyte maturation, fertilization, and developmental competence in mammalian reproduction. Studies explore the regulatory role of cyclic guanosine monophosphate (cGMP) in maintaining oocyte meiotic arrest and the influence of various environmental chemicals on the developmental competence and molecular quality of porcine COCs. These investigations contribute to our understanding of reproductive physiology and the potential impacts of environmental factors on fertility (Blaha, Němcová, & Procházka, 2015).
Utilization and Conversion Processes
Carbon capture and utilization (CCU) technologies are crucial for addressing CO2 emissions and their role in climate change. Research in this area explores the capture, storage, and conversion of CO2 into valuable products, including fuels and chemicals. This field aims to develop sustainable methods for reducing atmospheric CO2 levels while creating economically valuable materials, contributing to a circular carbon economy (Bui et al., 2018).
Properties
IUPAC Name |
1-O-tert-butyl 2-O-methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-pyridine-1,2-dicarboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30BNO6/c1-16(2,3)24-15(22)20-11-12(9-10-13(20)14(21)23-8)19-25-17(4,5)18(6,7)26-19/h11,13H,9-10H2,1-8H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKHOMPJCXITAFK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN(C(CC2)C(=O)OC)C(=O)OC(C)(C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30BNO6 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.2 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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